Menadione bisulfite sodium

• CAS No.: 130-37-0
• Product Name: Menadione bisulfite sodium
• Molecular Formula: C11H9NaO5S
• Molecular Weight: 276.24 g/mol
• IUPAC Name: sodium;2-methyl-1,4-dioxo-3H-naphthalene-2-sulfonate
• Standard InChI: InChI=1S/C11H10O5S.Na/c1-11(17(14,15)16)6-9(12)7-4-2-3-5-8(7)10(11)13;/h2-5H,6H2,1H3,(H,14,15,16);/q;+1/p-1
• Standard InChIKey: XDPFHGWVCTXHDX-UHFFFAOYSA-M
• SMILES: CC1(CC(=O)C2=CC=CC=C2C1=O)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: CC1(CC(=O)C2=CC=CC=C2C1=O)S(=O)(=O)[O-].[Na+]
• Description: Menadione bisulfite (sodium) is used as an agent to induce acute oxidative stress, and to function as a plant-defense activator against several pathogens.IC50﹠Target:In Vitro: Menadione sodium bisulfite (500 μM) treatment and the concomitant ROS increase have an important impact on the photosynthetic activity of the cells. Global and specific antioxidant defences decrease with Menadione sodium bisulfite (500 μM) treatment[1]. Menadione sodium bisulfite and PABA activate similar defense responses (PR, ROS, and HR). Menadione sodium bisulfite enhances resistance, both locally and systemically, to phoma stem canker disease caused by Leptosphaeria maculans. Menadione sodium bisulfite treatment induces resistance against downy mildew in pearl millet. Menadione sodium bisulfite acts through priming of specific sets of the plant innate-defense repertoire. Menadione sodium bisulfite treatment up-regulates the expression of a gene encoding a GRX480 protein, a member of the glutaredoxin family that regulates protein redox state[1]. In Vivo:
• Related CAS: 130-36-9 (Parent)
• Synonyms: 2-Methyl-1,4-naphthalenedione; 2-Methyl-1,4-naphthoquinone; 2-Methylnaphthoquinone; Bisulfite, Menadione; Bisulfite, Menadione Sodium; Menadione; Menadione bisulfite; Menadione sodium bisulfite; Menadione sodium bisulfite, trihydrate; Sodium Bisulfite, Menadione; Vicasol; Vikasol; Vitamin K 3; Vitamin K3; Vitamin K3 sodium bisulfite
• Reference: [1]. Roberty S, et al. Differential antioxidant response between two Symbiodinium species from contrasting environments. Plant Cell Environ. 2016 Dec;39(12):2713-2724.; ; ; [2]. Boubakri H, et al. Vitamins for enhancing plant resistance. Planta. 2016 Sep;244(3):529-43.; ; ; [3]. Rush JS, et al. Administration of Menadione, Vitamin K3, Ameliorates Off-Target Effects on Corneal Epithelial Wound Healing Due to Receptor Tyrosine Kinase Inhibition. Invest Ophthalmol Vis Sci. 2016 Nov 1;57(14):5864-5871.
• PubChem Compound: 23665888
• Last Modified: Nov 11 2021